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Compound of Interest

Compound Name: Formamide-13C,15N

Cat. No.: B1340008

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isotopically labeled compound,
Formamide-13C,1°N, with a focus on its molecular properties. This information is critical for its
application in various research and development settings, including its use as a tracer, in the
synthesis of labeled pharmaceuticals, and as a solvent in sensitive analytical techniques.

Core Molecular Data

Formamide-13C,*°N is a stable isotope-labeled version of formamide, where the carbon atom is
replaced with Carbon-13 (13C) and the nitrogen atom is replaced with Nitrogen-15 (*°N). This
labeling provides a distinct mass signature that is invaluable for tracing and metabolic studies.

Molecular Weight and Composition

The molecular weight of Formamide-13C,5N is 47.03 g/mol .[1][2] This value is derived from the
sum of the atomic masses of its constituent isotopes. The chemical formula for this compound
is HI3CO>NH2.[1]

The table below details the isotopic composition and contribution of each element to the overall
molecular weight.
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) Total Mass

. Isotopic Mass L

Atom Isotope Quantity ( ) Contribution
amu
(amu)

Carbon 13C 1 ~13.00335 ~13.00335
Oxygen 160 1 ~15.99491 ~15.99491
Nitrogen 15N 1 ~15.00011 ~15.00011
Hydrogen H 3 ~1.00783 ~3.02349

Total ~47.02186

Note: The molecular weight provided by commercial suppliers (47.03 g/mol ) is a rounded
value.

Structural Representation

The chemical structure of Formamide-13C,t>N is identical to that of standard formamide, with
the exception of the isotopic labeling of the carbon and nitrogen atoms.
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Caption: Chemical structure of Formamide-13C,15N.

Experimental Protocols
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The utilization of Formamide-13C,5N in experimental settings often involves its incorporation as
an internal standard in mass spectrometry-based assays or as a tracer in metabolic pathway
analysis.

General Protocol for Use as an Internal Standard in LC-
MS

o Preparation of Stock Solution: Accurately weigh a known amount of Formamide-13C,>*N and
dissolve it in a suitable solvent (e.g., methanol, acetonitrile, or water) to prepare a stock
solution of known concentration.

e Preparation of Working Standard Solutions: Perform serial dilutions of the stock solution to
create a series of working standard solutions at concentrations relevant to the expected
analyte concentration range.

o Sample Preparation: To each unknown sample, and to each calibration and quality control
sample, add a fixed and known amount of the Formamide-3C,*>N internal standard solution.

o LC-MS Analysis: Analyze the samples using a validated Liquid Chromatography-Mass
Spectrometry (LC-MS) method. Monitor the mass transitions for both the unlabeled analyte
and the 13C,'>N-labeled internal standard.

o Data Analysis: Quantify the analyte by calculating the ratio of the peak area of the analyte to
the peak area of the internal standard. This ratio is then used to determine the concentration
of the analyte from the calibration curve.
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Caption: Workflow for using Formamide-3C,*>N as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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